N-isopropyl-2,3-diphenyl-6-quinoxalinecarboxamide

• IUPAC Name: 2,3-diphenyl-N-propan-2-ylquinoxaline-6-carboxamide
• InChI: InChI=1S/C24H21N3O/c1-16(2)25-24(28)19-13-14-20-21(15-19)27-23(18-11-7-4-8-12-18)22(26-20)17-9-5-3-6-10-17/h3-16H,1-2H3,(H,25,28)
• InChI Key: AIRDFXSDHYDHCU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=CC2=C(C=C1)N=C(C(=N2)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C24H21N3O
• Molecular Weight: 367.4 g/mol

Description

N-isopropyl-2,3-diphenyl-6-quinoxalinecarboxamide, also known as QX-314, is a quaternary lidocaine derivative that has been widely used in scientific research due to its unique properties. QX-314 is a membrane-impermeable compound that can only enter cells through membrane channels, making it an ideal tool for studying ion channels and membrane potential in excitable cells.

Mechanism of Action

N-isopropyl-2,3-diphenyl-6-quinoxalinecarboxamide blocks ion channels by binding to the intracellular side of the channel pore, preventing the passage of ions through the channel. N-isopropyl-2,3-diphenyl-6-quinoxalinecarboxamide is a membrane-impermeable compound that can only enter cells through membrane channels that are activated by depolarization. Once inside the cell, N-isopropyl-2,3-diphenyl-6-quinoxalinecarboxamide binds to the intracellular side of the channel pore and blocks ion flow through the channel.
Biochemical and Physiological Effects
N-isopropyl-2,3-diphenyl-6-quinoxalinecarboxamide has been shown to be an effective blocker of various ion channels, including voltage-gated sodium channels, voltage-gated potassium channels, and TRPV1 channels. By blocking these channels, N-isopropyl-2,3-diphenyl-6-quinoxalinecarboxamide can modulate the activity of excitable cells and alter their physiological functions. N-isopropyl-2,3-diphenyl-6-quinoxalinecarboxamide has been shown to be effective in reducing pain sensation, suppressing epileptic seizures, and modulating cardiac function.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-isopropyl-2,3-diphenyl-6-quinoxalinecarboxamide is its unique ability to selectively block ion channels that are activated by depolarization. This property makes N-isopropyl-2,3-diphenyl-6-quinoxalinecarboxamide an ideal tool for studying ion channels and membrane potential in excitable cells. Another advantage of N-isopropyl-2,3-diphenyl-6-quinoxalinecarboxamide is its relatively simple synthesis process, which makes it readily available for scientific research.
One of the limitations of N-isopropyl-2,3-diphenyl-6-quinoxalinecarboxamide is its membrane-impermeable nature, which limits its application to cells that have membrane channels that are activated by depolarization. Another limitation of N-isopropyl-2,3-diphenyl-6-quinoxalinecarboxamide is its relatively short duration of action, which limits its use in long-term experiments.

Future Directions

There are several future directions for N-isopropyl-2,3-diphenyl-6-quinoxalinecarboxamide research. One area of research is the development of new N-isopropyl-2,3-diphenyl-6-quinoxalinecarboxamide derivatives that have improved membrane permeability and longer duration of action. Another area of research is the application of N-isopropyl-2,3-diphenyl-6-quinoxalinecarboxamide in the study of other ion channels and membrane potentials in excitable cells. Finally, the use of N-isopropyl-2,3-diphenyl-6-quinoxalinecarboxamide in the development of new pain management strategies is an area of research that has great potential for clinical applications.
Conclusion
In conclusion, N-isopropyl-2,3-diphenyl-6-quinoxalinecarboxamide, or N-isopropyl-2,3-diphenyl-6-quinoxalinecarboxamide, is a quaternary lidocaine derivative that has been widely used in scientific research due to its unique properties. N-isopropyl-2,3-diphenyl-6-quinoxalinecarboxamide is a membrane-impermeable compound that can only enter cells through membrane channels, making it an ideal tool for studying ion channels and membrane potential in excitable cells. N-isopropyl-2,3-diphenyl-6-quinoxalinecarboxamide has been shown to be effective in reducing pain sensation, suppressing epileptic seizures, and modulating cardiac function. While N-isopropyl-2,3-diphenyl-6-quinoxalinecarboxamide has some limitations, its unique properties make it a valuable tool for scientific research, and there are several future directions for N-isopropyl-2,3-diphenyl-6-quinoxalinecarboxamide research.

Scientific Research Applications

N-isopropyl-2,3-diphenyl-6-quinoxalinecarboxamide has been widely used in scientific research to study various ion channels and membrane potentials in excitable cells. For example, N-isopropyl-2,3-diphenyl-6-quinoxalinecarboxamide has been used to study the voltage-gated sodium channel Nav1.7, which is involved in pain sensation. By blocking Nav1.7 with N-isopropyl-2,3-diphenyl-6-quinoxalinecarboxamide, researchers have been able to study the role of Nav1.7 in pain sensation and develop new pain management strategies.